1-[(4-Ethylphenyl)methyl]azetidin-3-amine

Specification

• CAS No.: 1341187-12-9
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-[(4-ethylphenyl)methyl]azetidin-3-amine
• Standard InChI: InChI=1S/C12H18N2/c1-2-10-3-5-11(6-4-10)7-14-8-12(13)9-14/h3-6,12H,2,7-9,13H2,1H3
• Standard InChI Key: HZCDBAGOCSSOCR-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)CN2CC(C2)N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CC(C2)N

Introduction

1-[(4-Ethylphenyl)methyl]azetidin-3-amine is a chemical compound with the CAS number 1341187-12-9. It is characterized by its molecular formula C12H18N and a molecular weight of 190.28 g/mol. This compound is part of a broader class of azetidine derivatives, which are known for their potential applications in medicinal chemistry due to their unique structural features.

Synthesis and Reaction Conditions

While specific synthesis details for 1-[(4-Ethylphenyl)methyl]azetidin-3-amine are not readily available, similar azetidine compounds are typically synthesized through multi-step reactions involving alkylation, amination, and cyclization processes. The use of reductive amination is common in introducing the amine group to the azetidine ring, employing reducing agents like sodium cyanoborohydride (NaBH3CN) under acidic conditions.

Availability and Discontinuation

1-[(4-Ethylphenyl)methyl]azetidin-3-amine is currently listed as a discontinued product by some suppliers, indicating that it may not be readily available for purchase or research purposes. Researchers interested in similar compounds may need to explore alternative suppliers or consider synthesizing the compound in-house.